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Compound of Interest
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Cat. No.: B13439095 Get Quote

Fluoxapiprolin Fungicide Resistance Technical
Support Center
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to mitigate

fungicide resistance to Fluoxapiprolin.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the mode of action of Fluoxapiprolin and why is it susceptible to resistance?

A: Fluoxapiprolin is a novel fungicide belonging to the piperidinyl thiazole isoxazoline

chemical class. Its mode of action is the inhibition of an oxysterol binding protein (OSBP)

homologue.[1] Specifically, it targets the oxysterol-binding protein-related protein 1 (ORP1),

disrupting essential processes like lipid movement between membranes, membrane

maintenance, and cell signaling, which are vital for the survival of oomycete fungi.

Fluoxapiprolin is classified under the Fungicide Resistance Action Committee (FRAC) Code

49.

Fungicides with a single-site mode of action, like Fluoxapiprolin, are generally at a higher risk

for resistance development.[2] Resistance can arise from specific point mutations in the gene
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encoding the target protein (ORP1), which can reduce the fungicide's binding affinity and

efficacy.[3][4][5]

Q2: My oomycete cultures are showing reduced sensitivity to Fluoxapiprolin in vitro. How can

I confirm resistance?

A: If you suspect resistance, the first step is to determine the half-maximal effective

concentration (EC50) of Fluoxapiprolin for your isolates and compare it to a known sensitive

(wild-type) strain. A significant increase in the EC50 value for your isolates indicates resistance.

Troubleshooting Steps:

Baseline Sensitivity: First, establish a baseline EC50 value for a known susceptible wild-type

strain of the oomycete. This provides a reference point for comparison.

Dose-Response Assay: Perform a dose-response assay with your potentially resistant

isolates using a range of Fluoxapiprolin concentrations.

Calculate Resistance Factor (RF): The RF is calculated by dividing the EC50 value of the

suspect isolate by the EC50 value of the sensitive reference strain. A high RF confirms

resistance.

Molecular Analysis: To identify the mechanism of resistance, sequence the ORP1 gene in

your resistant isolates to check for known point mutations associated with resistance.

Q3: We have confirmed Fluoxapiprolin resistance in our lab. What are the likely genetic

mutations?

A: Research has identified several point mutations in the target protein (ORP1) that confer

resistance to Fluoxapiprolin in various oomycete species. These mutations result in amino

acid substitutions that reduce the fungicide's effectiveness. Positive cross-resistance between

Fluoxapiprolin and Oxathiapiprolin (another FRAC Group 49 fungicide) has been observed.[4]

[5][6] However, no cross-resistance has been reported with fungicides from other groups.[4]

Below is a summary of identified mutations and their associated resistance levels.
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Data Presentation: Point Mutations and Resistance
Factors

Pathogen
Species

Mutation in
Target Protein
(ORP1)

Resistance
Factor (RF)

Resistance
Level

Reference

Phytophthora

capsici
G770V > 1000 High [3][4]

N835S + I877F > 1000 High [3][4]

ΔN835 < 100 Low [3][4]

N767I < 100 Low [3]

N837T + S910C < 100 Low [3][4]

Phytophthora

infestans
S768I + N837I > 1000 High [5][6]

S768I + L860I > 1000 High [5][6]

S768I 14 - >1000 Moderate to High [5][6]

I877F 14 - >1000 Moderate to High [5][6]

Q4: What strategies can I implement in my experimental workflow to prevent or delay the

development of Fluoxapiprolin resistance?

A: A proactive approach combining several tactics is the most effective way to manage

resistance.[7] The core principle is to minimize the selection pressure on the pathogen

population.[7][8]

Key Strategies:

Alternate Modes of Action: Avoid the exclusive and repeated use of Fluoxapiprolin.[9]

Rotate or alternate applications with fungicides from different FRAC groups that have

different modes of action.[9][10][11]
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Use Tank-Mixtures: Apply Fluoxapiprolin in a tank mix with an effective multi-site fungicide

or another single-site fungicide with a different mode of action.[1][7][12][13] The partner

fungicide must be effective against the target pathogen.[1]

Limit Application Frequency: Do not apply more than two consecutive sprays of a Group 49

fungicide.[13] Adhere to the recommended maximum number of applications per season as

specified by resistance management guidelines (e.g., a maximum of 3-4 applications).[1][13]

Apply Preventatively: Use Fluoxapiprolin as a preventative treatment before disease

symptoms appear or when conditions are favorable for disease development.[1][13] Avoid

using it in an eradicant or curative manner.[2]

Use Recommended Rates: Always use the manufacturer's recommended application rate.[8]

[9] Using lower rates can expose a larger portion of the pathogen population to sub-lethal

doses, which can accelerate the selection for resistant individuals.

Integrate Non-Chemical Controls: Combine fungicide applications with cultural practices

such as using resistant plant varieties, managing crop residue, and optimizing environmental

conditions to reduce overall disease pressure.[7][8][9]
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Caption: Mode of action pathway for Fluoxapiprolin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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